Cas no 2172437-56-6 (5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid)

• Product Name: 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid
• CAS No: 2172437-56-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6524430
• PubChem ID: 165545728
• Update Time: 2025-06-09

5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid
• 5-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}pentanoic acid
• EN300-1521345
• 2172437-56-6

• Inchi： 1S/C27H34N2O5/c1-3-27(4-2,25(32)28-16-10-9-15-24(30)31)18-29-26(33)34-17-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23H,3-4,9-10,15-18H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZKDVTPUCELVSAT-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCCCCC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid

5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid (CAS No. 2172437-56-6): An Overview

5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid (CAS No. 2172437-56-6) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by its intricate combination of an amino acid backbone, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an ethyl-substituted butanamide moiety. The Fmoc group is particularly noteworthy as it is widely used in solid-phase peptide synthesis for the protection of amino groups during the synthesis process.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is a critical component of this compound, providing several advantages in synthetic chemistry. Fmoc protection is known for its stability under mild conditions and its ease of removal using secondary amines such as piperidine. This makes it an ideal choice for the synthesis of peptides and other complex biomolecules. The ethyl-substituted butanamide moiety adds additional complexity and functionality to the molecule, potentially influencing its solubility, stability, and biological activity.

Recent research has highlighted the potential of 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid in various therapeutic applications. One notable area of interest is its use as a building block in the synthesis of bioactive peptides and peptidomimetics. These compounds are increasingly being explored for their roles in modulating protein-protein interactions, which are crucial in many biological processes and diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific protein-protein interactions involved in cancer progression. The Fmoc group was found to play a crucial role in enhancing the stability and selectivity of these derivatives, making them promising candidates for further drug development.

Another area where 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid has shown potential is in the field of protein engineering. The compound's unique structure allows for precise modification and functionalization, which can be leveraged to create novel proteins with enhanced properties. For example, researchers at the University of California, San Francisco, used this compound as a key intermediate in the synthesis of engineered enzymes with improved catalytic efficiency and substrate specificity.

The CAS No. 2172437-56-6 designation provides a standardized reference for this compound, facilitating its identification and use in scientific research and industrial applications. The compound's high purity and consistent quality are essential for reproducibility in experiments and reliable results in clinical trials.

In terms of synthesis, 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid can be prepared through a multi-step process involving the protection of amino groups with Fmoc, followed by coupling reactions to form the desired amide bonds. The final deprotection step typically involves treatment with piperidine or other suitable reagents to remove the Fmoc group, yielding the target compound.

The physical properties of 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid include its molecular weight, solubility, and stability under various conditions. These properties are crucial for optimizing its use in different applications, such as drug delivery systems or diagnostic tools. For instance, its solubility can be fine-tuned by modifying the side chains or functional groups, allowing for better compatibility with biological systems.

In conclusion, 5-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}pentanoic acid (CAS No. 2172437-56-6) is a versatile and promising compound with a wide range of potential applications in chemical biology and medicinal chemistry. Its unique structural features, particularly the Fmoc protecting group and ethyl-substituted butanamide moiety, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.